2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride
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Description
Synthesis Analysis
2-Sulfonyl-oxetanes, including 2-(oxetan-3-yloxy)ethane-1-sulfonyl chloride, have been synthesized and utilized in fragment-based drug discovery. These compounds offer non-planar structures with desirable physicochemical properties, making them suitable for screening in drug discovery processes. The oxetane motif in these compounds is formed through intramolecular C-C bond formation, and the fragments can be further functionalized at the intact oxetane and aromatic rings.Molecular Structure Analysis
The molecular weight of this compound is 200.64 . The InChI code for this compound is 1S/C5H9ClO4S/c6-11(7,8)2-1-10-5-3-9-4-5/h5H,1-4H2 .Scientific Research Applications
Fragment-Based Drug Discovery
2-Sulfonyl-oxetanes, including 2-(oxetan-3-yloxy)ethane-1-sulfonyl chloride, have been synthesized and utilized in fragment-based drug discovery. These compounds offer non-planar structures with desirable physicochemical properties, making them suitable for screening in drug discovery processes. The oxetane motif in these compounds is formed through intramolecular C-C bond formation, and the fragments can be further functionalized at the intact oxetane and aromatic rings (Morgan, Hollingsworth, & Bull, 2014).
Synthesis and Stability Studies
Further studies on 2-sulfonyl-oxetane fragments, like this compound, revealed their potential in medicinal chemistry. These compounds are designed for fragment-based drug discovery and are suitable for incorporation into drug-like compounds. The synthesis involves an efficient C-C bond-forming cyclization, allowing for a wide range of aryl-sulfonyl groups to be incorporated. Their pH stability, solubility, and metabolic stability have also been assessed, providing valuable data for their use in medicinal chemistry (Morgan, Hollingsworth, & Bull, 2015).
DNA Interaction and Cleavage
Certain sulfonyloxyl radicals, generated from derivatives like p-pyridine sulfonyl ethanone oxime, which can be synthesized from reactions involving this compound, have shown efficacy in cleaving DNA. These derivatives interact with DNA potentially via non-classical intercalation, leading to significant strand cleavages. This characteristic can be leveraged in biotechnological and medical applications (Andreou et al., 2016).
Synthesis of Functional Aromatic Multisulfonyl Chlorides
Research on the synthesis of functional aromatic multisulfonyl chlorides, involving steps like oxidative chlorination, has shown the utility of compounds like this compound. These chlorides serve as main starting building blocks in a new synthetic strategy for preparing complex organic molecules, including dendritic structures (Percec et al., 2001).
Photocatalysis and Chemical Synthesis
Visible-light-driven photoredox-catalyzed reactions involving 2-vinylanilines, sulfonyl chlorides, and sulfur ylides have been explored. This process, which can include compounds like this compound, allows for the synthesis of various sulfonated compounds under mild conditions. Such methodologies open avenues for synthesizing functionalized organic compounds using environmentally friendly processes (Pramanik et al., 2020).
Properties
IUPAC Name |
2-(oxetan-3-yloxy)ethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9ClO4S/c6-11(7,8)2-1-10-5-3-9-4-5/h5H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNIGUSGQMKQBLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)OCCS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1600291-93-7 |
Source
|
Record name | 2-(oxetan-3-yloxy)ethane-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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